Cas no 896344-15-3 (2-{(3-fluorophenyl)methylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{(3-fluorophenyl)methylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896344-15-3
• MF: C₁₅H₁₂FN₃OS
• MW: 301.338685035706
• CID: 6158992
• PubChem ID: 7259348
• Update Time: 2024-01-05

2-{(3-fluorophenyl)methylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(3-fluorophenyl)methylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 896344-15-3
• F2543-0740
• AKOS024659151
• CHEMBL592340
• 2-((3-fluorobenzyl)thio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• SJ000261951
• 2-[(3-fluorophenyl)methylsulfanyl]-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C15H12FN3OS/c1-10-4-3-7-19-13(10)17-14(18-15(19)20)21-9-11-5-2-6-12(16)8-11/h2-8H,9H2,1H3
• InChI Key： BUDSYDWLINFDSQ-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC=C(C)C2=N1)=O)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 301.06851135g/mol
• Monoisotopic Mass: 301.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines